Cas no 54931-04-3 (4-(2,5-dimethyl-1H-pyrrol-1-yl)-4H-1,2,4-Triazole)

• Product Name: 4-(2,5-dimethyl-1H-pyrrol-1-yl)-4H-1,2,4-Triazole
• CAS No: 54931-04-3
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• MDL: MFCD02187165
• CID: 1113770
• PubChem ID: 2104085
• Update Time: 2025-06-12

4-(2,5-dimethyl-1H-pyrrol-1-yl)-4H-1,2,4-Triazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethyl-1H-pyrrol-1-yl)-4H-1,2,4-Triazole
• 4-[2,5-dimethylpyrrol-1-yl]-1,2,4-triazole
• 5R-0073
• HMS1365N12
• AKOS000100636
• Z56979401
• STK293190
• Bionet2_000650
• 4-(2,5-dimethylpyrrol-1-yl)-1,2,4-triazole
• 54931-04-3
• MFCD02187165
• CS-0117717

• MDL： MFCD02187165
• Inchi： 1S/C8H10N4/c1-7-3-4-8(2)12(7)11-5-9-10-6-11/h3-6H,1-2H3
• InChI Key： ZJNDKUGPIVBCNP-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC=C1C)N1C=NN=C1

Computed Properties

• Exact Mass: 162.0907
• Monoisotopic Mass: 162.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• PSA: 35.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 4-(2,5-dimethyl-1H-pyrrol-1-yl)-4H-1,2,4-Triazole

Research Briefing on 4-(2,5-dimethyl-1H-pyrrol-1-yl)-4H-1,2,4-Triazole (CAS: 54931-04-3)

In recent years, the compound 4-(2,5-dimethyl-1H-pyrrol-1-yl)-4H-1,2,4-Triazole (CAS: 54931-04-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by the fusion of a pyrrole and a triazole ring, exhibits a diverse range of biological activities, including antimicrobial, antifungal, and anticancer properties. Recent studies have explored its mechanism of action, particularly its interaction with key enzymes and receptors in pathogenic organisms and cancer cells. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(2,5-dimethyl-1H-pyrrol-1-yl)-4H-1,2,4-Triazole acts as a potent inhibitor of cytochrome P450 enzymes, which are crucial for drug metabolism and carcinogen activation.

Another significant area of research involves the optimization of the compound's synthetic pathways to improve yield and purity. A recent publication in Organic & Biomolecular Chemistry detailed a novel, high-yield synthesis method using microwave-assisted reactions, which significantly reduced reaction times and improved scalability. This advancement is particularly relevant for industrial applications, where efficient and cost-effective synthesis is paramount.

In addition to its therapeutic potential, 4-(2,5-dimethyl-1H-pyrrol-1-yl)-4H-1,2,4-Triazole has also been investigated for its role in material science. Its unique electronic properties make it a promising candidate for the development of organic semiconductors and photovoltaic materials. A 2022 study in Advanced Materials highlighted its application in organic light-emitting diodes (OLEDs), where it demonstrated excellent charge transport properties and stability under operational conditions.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the potential of 4-(2,5-dimethyl-1H-pyrrol-1-yl)-4H-1,2,4-Triazole as a versatile scaffold for the development of new therapeutic agents and functional materials.

In conclusion, the compound 4-(2,5-dimethyl-1H-pyrrol-1-yl)-4H-1,2,4-Triazole (CAS: 54931-04-3) represents a promising area of research in chemical biology and medicinal chemistry. Its diverse biological activities, coupled with advancements in synthesis and material applications, highlight its potential to contribute significantly to both pharmaceutical and material science industries. Future research should focus on addressing the remaining challenges to fully realize its therapeutic and technological potential.